Cas no 606083-03-8 (Piperidine, 1-[[4-[[4-(2-benzothiazolyl)-1-piperidinyl]sulfonyl]phenyl]sulfonyl]-3,5-dimethyl- (9CI))

• Product Name: Piperidine, 1-[[4-[[4-(2-benzothiazolyl)-1-piperidinyl]sulfonyl]phenyl]sulfonyl]-3,5-dimethyl- (9CI)
• CAS No: 606083-03-8
• MF: C₂₅H₃₁N₃O₄S₃
• MW: 533.726342439651
• CID: 952496
• PubChem ID: 3223512
• Update Time: 2025-04-19

Piperidine, 1-[[4-[[4-(2-benzothiazolyl)-1-piperidinyl]sulfonyl]phenyl]sulfonyl]-3,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[4-[[4-(2-benzothiazolyl)-1-piperidinyl]sulfonyl]phenyl]sulfonyl]-3,5-dimethyl- (9CI)
• 2-[1-({4-[(3,5-Dimethyl-1-piperidinyl)sulfonyl]phenyl}sulfonyl)-4 -piperidinyl]-1,3-benzothiazole
• AKOS030481332
• 606083-03-8
• DB-277863
• AKOS000753326
• AKOS024318425
• PIPERIDINE, 1-[[4-[[4-(2-BENZOTHIAZOLYL)-1-PIPERIDINYL]SULFONYL]PHENYL]SULFONYL]-3,5-DIMETHYL-

• Inchi： 1S/C25H31N3O4S3/c1-18-15-19(2)17-28(16-18)35(31,32)22-9-7-21(8-10-22)34(29,30)27-13-11-20(12-14-27)25-26-23-5-3-4-6-24(23)33-25/h3-10,18-20H,11-17H2,1-2H3
• InChI Key： QLRGLLUBFXJEEQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N1CCC(C2=NC3C=CC=CC=3S2)CC1)(=O)=O)(N1CC(C)CC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 533.14767000g/mol
• Monoisotopic Mass: 533.14767000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų